BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling M-
Terphenyl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: M-Terphenyl

Cat. No.: B1677559

Essential Safety and Handling Guide for M-
Terphenyl

For laboratory professionals engaged in research and development, the safe handling of
chemical compounds is paramount. This guide provides immediate, essential safety and
logistical information for handling M-Terphenyl, including comprehensive personal protective
equipment (PPE) protocols, operational procedures, and disposal plans.

Hazard Summary: M-Terphenyl is a combustible solid that can cause skin, eye, and
respiratory irritation.[1][2][3][4] Prolonged or repeated exposure may lead to liver and kidney
damage.[2][3][4][5] As a powder, it can form explosive dust-air mixtures.[6] It is also very toxic
to aquatic life.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling M-Terphenyl to prevent exposure. The following
table summarizes the required equipment.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[7][8]

To prevent eye contact and
irritation.[2][3][4] Eyewash
stations should be readily
available.[2][4]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and
irritation.[1][7]

Skin and Body Protection

Laboratory coat and other
protective clothing to prevent
skin contact.[4][8]

To avoid skin irritation and
contamination of personal
clothing. Contaminated
clothing should be removed

and washed before reuse.[1]

Respiratory Protection

Use in a well-ventilated area.
[1][6][9] If dust formation is
likely, a NIOSH-approved N95
dust mask or higher-level
respirator should be used,
depending on the

concentration.[5][7]

To prevent inhalation, which

can cause respiratory irritation.

[1]3]

Occupational Exposure Limits

Adherence to established exposure limits is critical for personnel safety.

Organization

Exposure Limit

OSHA (PEL) Ceiling: 9 mg/m3 (1 ppm)[3][10]
NIOSH (REL) Ceiling: 5 mg/m3 (0.5 ppm)[3][10]
ACGIH (TLV) Ceiling: 5 mg/m3[3][10]

NIOSH (IDLH) 500 mg/m3[10]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; IDLH: Immediately Dangerous to Life or Health.
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Operational and Disposal Plans

A systematic approach to handling and disposal is essential to mitigate risks.

Step-by-Step Handling Protocol

e Preparation:
o Ensure a well-ventilated work area, preferably a chemical fume hood.[1][6][9]
o Assemble all necessary PPE as outlined in the table above.

o Have an emergency plan and ensure access to an eyewash station and safety shower.[2]

[4]
e Handling:

o Avoid generating dust.[6] Use proper bonding and grounding procedures to prevent static
discharge, which could be an ignition source.[6]

o Avoid contact with eyes, skin, and clothing.[6]

o Do not eat, drink, or smoke in the handling area.[6]

o Keep containers tightly closed and properly labeled when not in use.[1][6]
e In Case of a Spill:

o Evacuate personnel from the immediate area.

o For small spills, carefully sweep up the solid material and place it in a labeled container for
chemical waste.[6]

o For larger spills, prevent the material from entering drains or waterways.[6]

o Clean the spill area thoroughly after the material has been collected.[6]

Disposal Plan

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.xixisys.com/substances/92-06-8
https://schultzchem.com/wp-content/uploads/2015/09/SDS-M-Terphenyl.pdf
https://www.guidechem.com/msds/92-06-8.html
https://restoredcdc.org/www.cdc.gov/niosh/npg/npgd0592.html
https://cameochemicals.noaa.gov/chemical/25069
https://schultzchem.com/wp-content/uploads/2015/09/SDS-M-Terphenyl.pdf
https://schultzchem.com/wp-content/uploads/2015/09/SDS-M-Terphenyl.pdf
https://schultzchem.com/wp-content/uploads/2015/09/SDS-M-Terphenyl.pdf
https://schultzchem.com/wp-content/uploads/2015/09/SDS-M-Terphenyl.pdf
https://www.xixisys.com/substances/92-06-8
https://schultzchem.com/wp-content/uploads/2015/09/SDS-M-Terphenyl.pdf
https://schultzchem.com/wp-content/uploads/2015/09/SDS-M-Terphenyl.pdf
https://schultzchem.com/wp-content/uploads/2015/09/SDS-M-Terphenyl.pdf
https://schultzchem.com/wp-content/uploads/2015/09/SDS-M-Terphenyl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The disposal of M-Terphenyl and any contaminated materials must be conducted in
accordance with local, state, and federal regulations.

o Waste Collection:

o Collect all M-Terphenyl waste, including contaminated PPE and spill cleanup materials, in
a clearly labeled, sealed container.[3]

e Disposal Method:

o The recommended method of disposal is through a licensed chemical disposal company
or a controlled chemical incinerator.[8][9]

o Do not dispose of M-Terphenyl down the drain or in regular trash.[6][9]
o Documentation:

o Maintain records of all disposed chemical waste as required by your institution's
Environmental Health and Safety (EHS) office.

Experimental Workflow for Safe Handling of M-Terphenyl
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Workflow for Safe Handling of M-Terphenyl
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Caption: A workflow diagram illustrating the key steps for handling M-Terphenyl safely.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1677559?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. XiXisys | GHS 11 (Rev.11) SDS Word Tk CAS: 92-06-8 Name: m-terphenyl [xixisys.com]
. restoredcdc.org [restoredcdc.org]

. hj.gov [nj.gov]

. M-TERPHENYL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

. CDC - NIOSH Pocket Guide to Chemical Hazards - m-Terphenyl [cdc.gov]

. schultzchem.com [schultzchem.com]

. [BI=FXKZ 99% | Sigma-Aldrich [sigmaaldrich.com]

. benchchem.com [benchchem.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Page loading... [guidechem.com]
e 10. M-Terphenyl | C18H14 | CID 7076 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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